Cas no 126004-21-5 (5-(2-(Trimethylsilyl)-1-ethyn-1-yl)-1-(2’,3’,5’-tri-O-acetyl-β-D-ribofuranosyl)imidazo-4-carbonitrile)

• Product Name: 5-(2-(Trimethylsilyl)-1-ethyn-1-yl)-1-(2’,3’,5’-tri-O-acetyl-β-D-ribofuranosyl)imidazo-4-carbonitrile
• CAS No: 126004-21-5
• MF: C₂₀H₂₅N₃O₇Si
• MW: 447.513906240463
• CID: 1004798
• PubChem ID: 46783200
• Update Time: 2025-04-20

5-(2-(Trimethylsilyl)-1-ethyn-1-yl)-1-(2’,3’,5’-tri-O-acetyl-β-D-ribofuranosyl)imidazo-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(2-(Trimethylsilyl)-1-ethyn-1-yl)-1-(2’,3’,5’-tri-O-acetyl--D-ribofuranosyl)-imidazo-4-carbonitrile
• 5-(2-(Trimethylsilyl)-1-ethyn-1-yl)-1-(2’,3’,5’-tri-O-acetyl-β-D-ribofuranosyl)imidazo-4-carbonitrile
• 5-(2-(Trimethylsilyl)-1-ethyn-1-yl)-1-(2’,3’,5’-tri-O-acetyl-β-D-ribofuranosyl)imidazo-4-carbonitril
• 5-(2-(TriMethylsilyl)-1-ethyn-1-yl)-1-(2',3',5'-tri-O-acetyl-β-D-ribofuranosyl)iMidazo-4-carbonitrile
• 5-(2-(TRIMETHYLSILYL)-1-ETHYN-1-YL)-1-(2’,3’,5’-TRI-O-ACETYL-B-D-RIBOFURANOSYL)-IMIDAZO-4-CARBONITRILE
• 5-<(trimethylsilyl)-1-ethyn-1-yl>-1-(2,3,5-tri-O-acetyl-β-D-ribofuranosyl)imidazole-4-carbonitrile
• 5-(2-(TRIMETHYLSILYL)-1-ETHYN-1-YL)-1-(2',3',5'-TRI-O-ACETYL-B-D-RIBOFURANOSYL)IMIDAZO-4-CARBONITRILE
• 5-(2-(TRIMETHYLSILYL)-1-ETHYN-1-YL)-1-(2',3',5'-TRI-O-ACETYL-BETA-D-RIBOFURANOSYL)IMIDAZO-4-CARBONITRILE
• 1-(2,3,5-Tri-O-acetyl-β-D-ribofuranosyl)-5-[(triMethylsilyl)ethynyl]-1H-iMidazole-4-carbonitrile
• 5-(2-(Trimethylsilyl)-1-ethyn-1-yl)-1-(2',3',5'-tri-O-acetyl-beta-D-ribofuranosyl)imidazo-4-carbonitril
• AKOS030254372
• 5-(2-(Trimethylsilyl)-1-ethyn-1-yl)-1-(2',3',5'-tri-O-acetyl- beta -D-ribofuranosyl)imidazo-4-carbonitrile
• [(2S,3R,4R,5S)-3,4-diacetyloxy-5-[4-cyano-5-(2-trimethylsilylethynyl)imidazol-1-yl]oxolan-2-yl]methyl acetate
• J-005317
• 126004-21-5

• Inchi： 1S/C20H25N3O7Si/c1-12(24)27-10-17-18(28-13(2)25)19(29-14(3)26)20(30-17)23-11-22-15(9-21)16(23)7-8-31(4,5)6/h11,17-20H,10H2,1-6H3/t17-,18+,19+,20-/m0/s1
• InChI Key： OURBYMJWHWPAPA-NMLBUPMWSA-N
• SMILES： [Si](C)(C)(C)C#CC1=C(C#N)N=CN1[C@@H]1[C@@H]([C@@H]([C@H](COC(C)=O)O1)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 447.14600
• Monoisotopic Mass: 447.14617668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 834
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 130Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 581.8±50.0 °C at 760 mmHg
• Flash Point: 305.6±30.1 °C
• PSA: 129.74000
• LogP: 1.30758
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

5-(2-(Trimethylsilyl)-1-ethyn-1-yl)-1-(2’,3’,5’-tri-O-acetyl-β-D-ribofuranosyl)imidazo-4-carbonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)